Cas no 80407-67-6 (3-(2-Methoxyethoxy)benzonitrile)

3-(2-Methoxyethoxy)benzonitrile structure

80407-67-6 structure

Product Name:3-(2-Methoxyethoxy)benzonitrile

CAS No:80407-67-6

Molecular Formula:C₁₀H₁₁NO₂

Molecular Weight:177.199842691422

MDL:MFCD09907640

CID:836404

PubChem ID:24711633

3-(2-Methoxyethoxy)benzonitrile Properties

Names and Identifiers

- 3-(2-Methoxyethoxy)benzonitrile
- Benzonitrile, 3-(2-methoxyethoxy)-
- 3-(2-methoxyethoxy)benzenecarbonitrile
- 3-(2-Methoxyethoxy)benzonitrile (ACI)
- CS-0150169
- MFCD09907640
- A839903
- Z167790152
- I11648
- AMY4721
- 80407-67-6
- QBSDNRJPVUFLJW-UHFFFAOYSA-N
- FT-0654774
- BS-17632
- SCHEMBL2908379
- DTXSID00640985
- EN300-54195
- AKOS000195072
- 3-(2-methoxy-ethoxy)-benzonitrile
- DB-075681
- +Expand
- MDL： MFCD09907640
- InChIKey： QBSDNRJPVUFLJW-UHFFFAOYSA-N
- Inchi： 1S/C10H11NO2/c1-12-5-6-13-10-4-2-3-9(7-10)8-11/h2-4,7H,5-6H2,1H3
- SMILES： N#CC1C=C(OCCOC)C=CC=1

Computed Properties

Exact Mass: 177.07900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 177.078978594g/mol
Heavy Atom Count: 13
Complexity: 185
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Topological Polar Surface Area: 42.2Å²

Experimental Properties

LogP: 1.58348
PSA: 42.25000

3-(2-Methoxyethoxy)benzonitrile Security Information

3-(2-Methoxyethoxy)benzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(2-Methoxyethoxy)benzonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G6MB-100mg	3-(2-methoxyethoxy)benzonitrile	80407-67-6	98%(GC)	100mg	$67.00	2024-04-21
A2B Chem LLC	AH54275-100mg	3-(2-Methoxyethoxy)benzonitrile	80407-67-6	98%(GC)	100mg	$50.00	2024-04-19
Aaron	AR00G6UN-100mg	3-(2-methoxyethoxy)benzonitrile	80407-67-6	95%	100mg	$34.00
abcr	AB483761-250 mg	3-(2-Methoxyethoxy)benzonitrile; .	80407-67-6		250MG	€128.60	2022-07-29
Alichem	A019098148-5g	3-(2-Methoxyethoxy)benzonitrile	80407-67-6	95%	5g	$767.60	2023-09-01
Apollo Scientific	OR902326-1g	3-(2-Methoxyethoxy)benzonitrile	80407-67-6	95%	1g	£122.00	2023-09-02
Crysdot LLC	CD12029666-5g	3-(2-Methoxyethoxy)benzonitrile	80407-67-6	95+%	5g	$752	2024-07-24
Enamine	EN300-54195-0.05g	3-(2-methoxyethoxy)benzonitrile	80407-67-6	95%	0.05g	$29.0	2023-04-20
eNovation Chemicals LLC	Y0978600-10g	3-(2-methoxyethoxy)benzonitrile	80407-67-6	95%	10g	$650
TRC	M304388-100mg	3-(2-Methoxyethoxy)benzonitrile	80407-67-6		100mg	$133.00	2023-05-17

3-(2-Methoxyethoxy)benzonitrile Synthesis

Synthetic Circuit 1

6482-24-2

873-62-1

80407-67-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; 30 min, 120 °C; 120 °C → rt

Reference

Rapid microwave-assisted synthesis of phenyl ethers under mildly basic and nonaqueous conditions

Sarju, Julien; et al, Tetrahedron Letters, 2004, 45(41), 7675-7677

Synthetic Circuit 2

6482-24-2

873-62-1

80407-67-6

Reaction Conditions

Reference

Product class 2: alkyl aryl ethers - synthesis by substitution

Low, C. M. R., Science of Synthesis, 2007, 31, 547-625

Synthetic Circuit 3

873-62-1

627-42-9

80407-67-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; 30 min, 140 °C; 140 °C → rt

Reference

Rapid microwave-assisted synthesis of phenyl ethers under mildly basic and nonaqueous conditions

Sarju, Julien; et al, Tetrahedron Letters, 2004, 45(41), 7675-7677

3-(2-Methoxyethoxy)benzonitrile Raw materials

3-(2-Methoxyethoxy)benzonitrile Preparation Products

3-(2-Methoxyethoxy)benzonitrile (80407-67-6)

3-(2-Methoxyethoxy)benzonitrile Related Literature

1. Transcriptional regulation of the cyanobacterial bidirectional Hox-hydrogenase

Paulo Oliveira,Peter Lindblad Dalton Trans., 2009, 9990-9996
2. Hydrogen bonded assemblies of a cyclic trimeric hydroxy gallium(III) derivative: [{Me2Ga(µ-OH)}3·3H2O]2·18-crown-6

Chem. Commun., 1999, 153-154
3. Fragmentation of KrN+ clusters after electron impact ionization. Short-time dynamics simulations and approximate multi-scale treatment†

Ivan Janeček,Pavel Naar,Martin Stachoň,Florent Xavier Gadea,René Kalus Phys. Chem. Chem. Phys., 2017,19, 2778-2790
4. Back cover

Biomater. Sci., 2019,7, 698-698
5. Photolysis of 2,3-diphenylcycloprop-2-enecarboxylic acid azide and its homologue

Chem. Commun. (London), 1967, 473-474
6. Back matter

Integr. Biol., 2010,2, 545-546
7. Synthesis of 4,4′-dinonyl-2,2′-bithiazole-based copolymers via Pd-catalyzed direct C–H arylation†

Wei Lu,Junpei Kuwabara,Takaki Kanbara Polym. Chem., 2012,3, 3217-3219
8. Contents list

Lab Chip, 2013,13, 3-10
9. A rapidly photo-activatable light-up fluorescent nucleoside and its application in DNA base variation sensing†

Zhiyong He,Yuqi Chen,Yafen Wang,Jiaqi Wang,Jing Mo,Boshi Fu,Zijing Wang,Yuhao Du,Xiang Zhou Chem. Commun., 2016,52, 8545-8548
10. Fe/Fe3C modification to effectively achieve high-performance Si–C anode materials†

J. Mater. Chem. A, 2022,10, 23103-23112

80407-67-6 (3-(2-Methoxyethoxy)benzonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:80407-67-6)3-(2-Methoxyethoxy)benzonitrile

Purity:99%

Quantity:5g

Price($):221.0

Cas no 80407-67-6 (3-(2-Methoxyethoxy)benzonitrile)

3-(2-Methoxyethoxy)benzonitrile Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-(2-Methoxyethoxy)benzonitrile Security Information

3-(2-Methoxyethoxy)benzonitrile Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-(2-Methoxyethoxy)benzonitrile Price

3-(2-Methoxyethoxy)benzonitrile Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

3-(2-Methoxyethoxy)benzonitrile Raw materials

3-(2-Methoxyethoxy)benzonitrile Preparation Products

3-(2-Methoxyethoxy)benzonitrile Related Literature

80407-67-6 (3-(2-Methoxyethoxy)benzonitrile) Related Products